![molecular formula C12H13ClN6O5 B5766575 4-(4-chloro-3-nitrobenzoyl)-N'-nitro-1-piperazinecarboximidamide](/img/structure/B5766575.png)
4-(4-chloro-3-nitrobenzoyl)-N'-nitro-1-piperazinecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-chloro-3-nitrobenzoyl)-N'-nitro-1-piperazinecarboximidamide, also known as CNP-PIP, is a synthetic compound that has been extensively studied for its potential use in scientific research. This molecule is a member of the piperazine family of compounds and is characterized by the presence of a nitro group and a chloro group on the benzene ring.
Mechanism of Action
The mechanism of action of 4-(4-chloro-3-nitrobenzoyl)-N'-nitro-1-piperazinecarboximidamide is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways that are involved in cell growth and proliferation. This compound has been shown to selectively target cancer cells, while sparing normal cells, making it a promising candidate for cancer therapy.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which are key processes involved in cancer metastasis.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 4-(4-chloro-3-nitrobenzoyl)-N'-nitro-1-piperazinecarboximidamide in lab experiments is its selectivity towards cancer cells, which reduces the risk of unwanted side effects. Additionally, this compound has been shown to be effective at low concentrations, making it a cost-effective option for researchers.
However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain assays.
Future Directions
There are several potential future directions for research involving 4-(4-chloro-3-nitrobenzoyl)-N'-nitro-1-piperazinecarboximidamide. One area of interest is in the development of new cancer therapies that utilize this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of 4-(4-chloro-3-nitrobenzoyl)-N'-nitro-1-piperazinecarboximidamide involves the reaction of 4-chloro-3-nitrobenzoic acid with piperazinecarboximidamide in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, ultimately leading to the formation of this compound.
Scientific Research Applications
4-(4-chloro-3-nitrobenzoyl)-N'-nitro-1-piperazinecarboximidamide has been used in various scientific research studies due to its ability to interact with biological molecules and modulate their activity. One of the primary applications of this compound is in the field of cancer research, where it has been shown to inhibit the growth and proliferation of cancer cells.
properties
IUPAC Name |
4-(4-chloro-3-nitrobenzoyl)-N'-nitropiperazine-1-carboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN6O5/c13-9-2-1-8(7-10(9)18(21)22)11(20)16-3-5-17(6-4-16)12(14)15-19(23)24/h1-2,7H,3-6H2,(H2,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEHGSYDMLCKDGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])C(=N[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])/C(=N/[N+](=O)[O-])/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.